Cas no 1806060-40-1 (5-Bromo-2-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid)

• Product Name: 5-Bromo-2-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid
• CAS No: 1806060-40-1
• MF: C₇H₃BrF₃NO₂
• MW: 270.003431558609
• CID: 4860967
• Update Time: 2023-08-19

5-Bromo-2-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(difluoromethyl)-3-fluoropyridine-4-carboxylic acid

• Inchi： 1S/C7H3BrF3NO2/c8-2-1-12-5(6(10)11)4(9)3(2)7(13)14/h1,6H,(H,13,14)
• InChI Key： LPISCHPQTNDBCX-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)F)C(=C1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2